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Compound of Interest

Compound Name:
3-Bromo-2-butoxy-5-

methylphenylboronic acid

CAS No.: 870718-03-9

Cat. No.: B1275836

Get Quote

CAS: 870718-03-9 | Formula: C₁₁H₁₆BBrO₃ | M.W.: 286.96 g/mol [1][2]

Executive Summary
3-Bromo-2-butoxy-5-methylphenylboronic acid is a highly specialized organoboron building

block used primarily in the design of complex biaryl scaffolds for medicinal chemistry. Its value

lies in its trifunctional nature: it possesses a nucleophilic boronic acid moiety for Suzuki-

Miyaura coupling, an electrophilic bromine handle for subsequent functionalization, and a

steric-directing butoxy group that influences the conformational lock of the resulting biaryl

system. This guide details the structural rationale, synthesis protocols, and handling

requirements for maximizing the utility of this intermediate in drug discovery campaigns.

Structural Analysis & Electronic Properties
The molecule features a 1,2,3,5-substitution pattern on the phenyl ring, creating a dense steric

and electronic environment.
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Steric Crowding and Conformation
The 2-butoxy group is the structural pivot of this molecule. Flanked by the boronic acid at

position 1 and the bromine atom at position 3, the alkoxy chain is forced out of coplanarity with

the aromatic ring.

Ortho-Effect: The steric bulk of the butoxy group prevents free rotation, often leading to

atropisomerism when coupled to bulky partners.

Shielding: The C-B bond is sterically shielded by the adjacent oxygen lone pairs and the alkyl

chain, which can retard the rate of transmetalation in Suzuki couplings compared to

unhindered phenylboronic acids.

Electronic Effects
Boronic Acid (C1): Acts as the Lewis acidic site. The adjacent oxygen (butoxy) donates

electron density into the ring (resonance), potentially destabilizing the C-B bond toward

protodeboronation but increasing the nucleophilicity of the aryl ring.

Bromine (C3): Provides an inductive withdrawing effect (-I), which slightly acidifies the

boronic acid, potentially aiding in the formation of the boronate "ate" complex during the

transmetalation step.

Methyl (C5): A weak electron donor that primarily serves to modulate lipophilicity (LogP) and

fill hydrophobic pockets in target proteins.

Synthetic Pathway
The synthesis of this molecule typically relies on the "Blocking Group Strategy" utilizing the

symmetry of a dibrominated precursor to ensure regioselectivity.

Validated Synthesis Protocol
The most robust route proceeds via the monolithiation of 1-butoxy-2,6-dibromo-4-

methylbenzene.

Step-by-Step Methodology:
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Precursor Preparation: Alkylation of 2,6-dibromo-4-methylphenol with

-butyl bromide and

in DMF (

C, 4h).

Lithium-Halogen Exchange (Critical Step):

Solvent: Anhydrous THF (Must be dry;

ppm

).

Temperature:

C (Cryogenic control is essential to prevent benzyne formation or scrambling).

Reagent:

-Butyllithium (1.05 equiv).

Mechanism:[3] The bulky tert-butyl or n-butyl lithium selectively attacks one of the

equivalent bromine atoms.

Electrophilic Trapping:

Addition of Triisopropyl borate (

) or Trimethyl borate. The bulky isopropyl ester is preferred to minimize double addition.

Hydrolysis: Acidic workup (

) converts the boronate ester to the free boronic acid.

2,6-Dibromo-4-methylphenol Alkylation
(n-BuBr, K2CO3)

1-Butoxy-2,6-dibromo-
4-methylbenzene

Li-Halogen Exchange
(n-BuLi, -78°C)

Boronation
(B(OiPr)3)

3-Bromo-2-butoxy-
5-methylphenylboronic acid
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Figure 1: Synthetic workflow utilizing symmetry breaking of the dibromo precursor.

Applications in Drug Discovery
This molecule functions as a Linchpin Intermediate for iterative cross-coupling.

Chemoselective Suzuki-Miyaura Coupling
The primary application is to couple the boronic acid moiety (

) with an external aryl halide (Ar-X), leaving the internal bromine intact.

Selectivity Control: Since the molecule contains both a nucleophile (B) and an electrophile

(Br), self-polymerization is a risk.

Solution: Use an aryl iodide or triflate as the coupling partner.[4] The oxidative addition of

Pd(0) to Ar-I is significantly faster than to the sterically hindered, electron-rich Ar-Br on the

boronic acid scaffold.

Catalyst: Use ligand-controlled systems like Pd(dppf)Cl₂ or Pd(PPh₃)₄ which are less likely

to activate the hindered Ar-Br bond under mild conditions (

C).

Iterative Library Synthesis
Once the first coupling is complete, the retained bromine atom serves as a handle for a second

diversification step (e.g., Buchwald-Hartwig amination or a second Suzuki coupling), allowing

for the rapid generation of SAR (Structure-Activity Relationship) libraries.

Data: Reactivity Profile
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Parameter Characteristic Implication for Protocol

Solubility
Low in water; High in DCM,

THF

Run couplings in biphasic

systems (Dioxane/H₂O) or

organic solvents.

Stability Prone to protodeboronation
Avoid prolonged heating in

strong acid; store at 2-8°C.

Reactivity Sterically hindered C-B bond

Requires longer reaction times

or stronger bases (e.g.,

vs

).

Handling & Stability Protocols
Boroxine Formation
Like most boronic acids, this compound exists in equilibrium with its cyclic trimeric anhydride

(boroxine).

Observation: NMR may show broadened peaks or multiple sets of signals.

Reversal: The addition of water or the presence of base during the coupling reaction

hydrolyzes the boroxine back to the reactive monomeric species. Do not attempt to purify the

anhydride away; use the mixture as is.

Protodeboronation Risk
The electron-rich nature of the ring (due to the alkoxy group) makes the C-B bond susceptible

to cleavage by protons.

Storage: Store under inert atmosphere (Argon) at

C.

Reaction Conditions: Avoid acidic media. If using in a Suzuki coupling, ensure the pH

remains basic (
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) throughout the reaction to stabilize the boronate species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1275836?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

